Cas no 824950-16-5 (Carbamic acid, [(1R,2R)-2-cyanocyclohexyl]-, 1,1-dimethylethyl ester,rel-)
824950-16-5 structure
Product Name:Carbamic acid, [(1R,2R)-2-cyanocyclohexyl]-, 1,1-dimethylethyl ester,rel-
CAS No:824950-16-5
MF:C12H20N2O2
MW:224.299403190613
CID:690102
PubChem ID:68008329
Update Time:2025-04-19
Carbamic acid, [(1R,2R)-2-cyanocyclohexyl]-, 1,1-dimethylethyl ester,rel- Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [(1R,2R)-2-cyanocyclohexyl]-, 1,1-dimethylethyl ester,rel-
- tert-Butyl (trans-2-cyanocyclohexyl)carbamate
- EN300-6937355
- SCHEMBL10008478
- trans-tert-butyl -2-cyanocyclohexylcarbamate
- BBMSADVUENDKHR-VHSXEESVSA-N
- 824950-16-5
- tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate
- F17967
- Trans-2-(boc-amino)-cyclohexanenitrile
- rac-tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate
- tert-butyl trans-2-cyanocyclohexylcarbamate
-
- Inchi: 1S/C12H20N2O2/c1-12(2,3)16-11(15)14-10-7-5-4-6-9(10)8-13/h9-10H,4-7H2,1-3H3,(H,14,15)/t9-,10+/m0/s1
- InChI Key: BBMSADVUENDKHR-VHSXEESVSA-N
- SMILES: O(C(C)(C)C)C(N[C@@H]1CCCC[C@H]1C#N)=O
Computed Properties
- Exact Mass: 224.152477885g/mol
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62.1Ų
Carbamic acid, [(1R,2R)-2-cyanocyclohexyl]-, 1,1-dimethylethyl ester,rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6937355-0.05g |
rac-tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate |
824950-16-5 | 95.0% | 0.05g |
$959.0 | 2025-03-12 | |
| Enamine | EN300-6937355-0.1g |
rac-tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate |
824950-16-5 | 95.0% | 0.1g |
$1005.0 | 2025-03-12 | |
| Enamine | EN300-6937355-0.25g |
rac-tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate |
824950-16-5 | 95.0% | 0.25g |
$1051.0 | 2025-03-12 | |
| Enamine | EN300-6937355-0.5g |
rac-tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate |
824950-16-5 | 95.0% | 0.5g |
$1097.0 | 2025-03-12 | |
| Enamine | EN300-6937355-1.0g |
rac-tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate |
824950-16-5 | 95.0% | 1.0g |
$1142.0 | 2025-03-12 | |
| Enamine | EN300-6937355-2.5g |
rac-tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate |
824950-16-5 | 95.0% | 2.5g |
$2240.0 | 2025-03-12 | |
| Enamine | EN300-6937355-5.0g |
rac-tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate |
824950-16-5 | 95.0% | 5.0g |
$3313.0 | 2025-03-12 | |
| Enamine | EN300-6937355-10.0g |
rac-tert-butyl N-[(1R,2R)-2-cyanocyclohexyl]carbamate |
824950-16-5 | 95.0% | 10.0g |
$4914.0 | 2025-03-12 | |
| 1PlusChem | 1P021S0B-100mg |
TRANS-2-(BOC-AMINO)-CYCLOHEXANENITRILE |
824950-16-5 | 95% | 100mg |
$468.00 | 2024-04-21 | |
| 1PlusChem | 1P021S0B-250mg |
TRANS-2-(BOC-AMINO)-CYCLOHEXANENITRILE |
824950-16-5 | 95% | 250mg |
$780.00 | 2024-04-21 |
Carbamic acid, [(1R,2R)-2-cyanocyclohexyl]-, 1,1-dimethylethyl ester,rel- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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